1-benzyl-4-bromo-1H-imidazole
Overview
Description
1-benzyl-4-bromo-1H-imidazole is a useful research compound. Its molecular formula is C10H9BrN2 and its molecular weight is 237.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis : One application is in organic synthesis. A study by Bellina et al. (2008) describes the Pd-catalyzed direct C-5 arylation of 1-benzyl-1H-imidazole, facilitating the synthesis of 4(5)-aryl-1H-imidazoles and other derivatives, which are important for pharmaceutical research (Bellina et al., 2008).
Pharmaceutical Research : In the pharmaceutical domain, various studies highlight the significance of imidazole derivatives. For instance, novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines have shown promising antibacterial and antifungal activities, comparable to standard drugs like Streptomycin and Benzyl penicillin (Reddy & Reddy, 2010). Similarly, novel 1H-benzo[d]imidazole derivatives have demonstrated excellent tuberculostatic activity against strains of Mycobacterium tuberculosis and Mycobacterium bovis, suggesting their potential as anti-tubercular agents (Gobis et al., 2015).
Antimicrobial Applications : Other research efforts have focused on the antimicrobial properties of these compounds. A study synthesized and evaluated the antimicrobial activity of 2,3-diaryl-substituted imidazo(2,1-b)-benzothiazole derivatives, showing promising results against both Gram-positive and Gram-negative bacteria (Palkar et al., 2010).
Corrosion Inhibition : The role of imidazole-based molecules in corrosion inhibition has also been explored. For instance, Costa et al. (2021) investigated their potential in preventing carbon steel corrosion in acidic environments, with certain derivatives showing high anticorrosion efficiency (Costa et al., 2021).
Analgesic Activity : Research has also revealed the analgesic potential of certain imidazole derivatives. For example, some 1-benzyl-2-substituted-4,5-diphenyl-1H-imidazole derivatives have shown good analgesic activity, comparable to morphine, without causing significant toxicity (Uçucu et al., 2001).
Eco-friendly Synthesis Methods : Additionally, the development of eco-friendly synthesis methods for imidazole derivatives has been a focus. Banothu et al. (2017) presented an eco-friendly method for synthesizing 2,4,5-trisubstituted-1H-imidazoles using Bronsted acidic ionic liquid, offering excellent yields and non-toxic, recyclable catalysts (Banothu et al., 2017).
Mechanism of Action
Target of Action
1-Benzyl-4-bromo-1H-imidazole is a derivative of imidazole, a heterocyclic compound that plays a significant role in various biological systems . Imidazole derivatives have been shown to exhibit a broad range of biological activities, including antibacterial, antifungal, and cardiotonic effects . .
Mode of Action
Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure . The interaction of these compounds with their targets can lead to various changes in biological systems, contributing to their diverse range of activities.
Biochemical Pathways
Imidazole derivatives are known to be involved in a wide range of applications, including pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis . These applications suggest that imidazole derivatives may interact with various biochemical pathways, leading to diverse downstream effects.
Result of Action
Imidazole derivatives have been shown to exhibit a broad range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially affect the action of imidazole derivatives .
Properties
IUPAC Name |
1-benzyl-4-bromoimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2/c11-10-7-13(8-12-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEDUHBKZBAORFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(N=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60438608 | |
Record name | 1-benzyl-4-bromo-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60438608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
106848-38-8 | |
Record name | 1-benzyl-4-bromo-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60438608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.